4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole

• IUPAC Name: 4-bromo-5-fluoro-1-propan-2-ylpyrazole
• InChI: InChI=1S/C6H8BrFN2/c1-4(2)10-6(8)5(7)3-9-10/h3-4H,1-2H3
• InChI Key: UQEMYOLNQSQAIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C(C=N1)Br)F
• Molecular Formula: C6H8BrFN2
• Molecular Weight: 207.04 g/mol

Description

4-Bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole is a halogenated pyrazole derivative with a bromine atom at position 4, a fluorine atom at position 5, and an isopropyl group at the N1 position. Pyrazoles are aromatic heterocycles widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile reactivity and ability to engage in hydrogen bonding and π-stacking interactions.

Preparation Methods

Overview of Pyrazole Synthesis

Pyrazoles can be synthesized through several methods, including the cyclization of hydrazines with appropriate precursors. A common approach involves the reaction of hydrazine derivatives with alkenes or alkynes under specific conditions to form the pyrazole ring.

Specific Synthesis of 4-Bromo-5-Fluoro-1-(Propan-2-yl)-1H-Pyrazole

The synthesis of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole involves several steps, which can be generalized as follows:

• Starting Materials : The synthesis typically begins with a bromo-fluoro substituted aromatic or aliphatic precursor. For instance, a compound like 2-bromo-5-fluoroaniline can be used as a starting point for further modifications.

• Formation of Hydrazine Derivative : The next step involves converting the starting material into a hydrazine derivative. This can be achieved through diazotization followed by reaction with hydrazine.

• Cyclization with Alkyne or Alkene : The hydrazine derivative is then reacted with an appropriate alkyne or alkene in the presence of a catalyst to form the pyrazole ring. For 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole , the use of a propargyl group (from propan-2-yl) is crucial.

• Functionalization : The final step involves any necessary functionalization, such as the introduction of the bromo and fluoro substituents.

Detailed Synthetic Route

Given the lack of specific literature on 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole , a hypothetical synthetic route based on known pyrazole synthesis methods is proposed:

• Step 1 : Preparation of 2-bromo-5-fluoroaniline using methods similar to those described in patent CN112110824A.

• Step 2 : Conversion of 2-bromo-5-fluoroaniline into its corresponding hydrazine derivative through diazotization and reaction with hydrazine.

• Step 3 : Reaction of the hydrazine derivative with a propargyl group-containing compound (e.g., propargyl alcohol or its derivatives) in the presence of a catalyst to form the pyrazole ring.

• Step 4 : Introduction of the propan-2-yl group, potentially through alkylation reactions.

Challenges and Considerations

• Regioselectivity : Ensuring the correct regiochemistry during the cyclization step is crucial.
• Yield Optimization : Conditions such as solvent, temperature, and catalyst choice significantly affect the yield and purity of the final product.
• Safety Concerns : Handling of hazardous reagents like hydrazine and diazonium salts requires careful safety measures.

Data and Findings

Compound	Synthetic Method	Yield	Purity
Pyrazole Derivatives	Cyclization of hydrazines with alkynes/alkenes	Variable	High
2-Bromo-5-Fluoroaniline	Diazotization and bromination	96.2% - 99.4%	High

The table highlights the variability in yields and purities depending on the specific synthetic route and conditions used.

Chemical Reactions Analysis

Types of Reactions

4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole can undergo various chemical reactions, including:

Substitution reactions: The bromine and fluorine atoms can be replaced by other groups through nucleophilic or electrophilic substitution.

Oxidation and reduction: The compound can be oxidized or reduced under appropriate conditions, leading to changes in the oxidation state of the substituents or the pyrazole ring.

Coupling reactions: The compound can participate in coupling reactions, such as Suzuki or Heck reactions, to form more complex molecules.

Common Reagents and Conditions

Nucleophilic substitution: Reagents like sodium azide or potassium cyanide can be used.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide would yield an azide derivative, while oxidation with potassium permanganate could lead to a carboxylic acid derivative.

Scientific Research Applications

4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole is an organic compound in the pyrazole family, which has a five-membered ring with two nitrogen atoms. Its molecular formula is $C_7H_8BrFN_2$. The compound features a bromine atom at the 4-position and a fluorine atom at the 5-position of the pyrazole ring, with an isopropyl group attached to the nitrogen atom at the 1-position. It has potential applications in pharmaceuticals and agrochemicals, acting as a scaffold for developing biologically active molecules.

Pharmaceutical Development

4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole's unique structure makes it a valuable scaffold for developing new drugs targeting various diseases. Compounds similar to it have exhibited biological activities. Many pyrazole biomolecules have anticancer potential . The preparation method and application of bromopyrazole compounds have been studied .

Pyrazole derivatives have been assessed for anticancer potential on cancer cell lines. For example, one compound showed 70.82% topoisomerase-IIα inhibition (100 µM) and anticancer potential against cancer cell lines . Another exhibited significant cytotoxicity potential against Hep-2 and P815 cancer cell lines . Several other pyrazole derivatives have also demonstrated potential as anticancer agents .

Agrochemicals

Mechanism of Action

The mechanism of action of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole would depend on its specific application. For example, if used as an enzyme inhibitor, it might bind to the active site of the enzyme, blocking substrate access. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

The following analysis compares 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole with structurally related pyrazole derivatives, focusing on substituent effects, physicochemical properties, and applications.

Substituent Effects on Halogen Position and Type

Compound	Substituents	Key Differences	References
4-Bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	Br (C4), F (C5), isopropyl (N1)	Reference compound; bulky isopropyl enhances steric hindrance.	N/A
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (4)	Cl (aryl), F (aryl), thiazole	Chlorine vs. bromine affects crystal packing and intermolecular interactions.
4-(4-Bromophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (5)	Br (aryl), F (aryl), thiazole	Isostructural with compound 4; Br increases molecular weight and polarizability.
4-Bromo-3-methoxy-1-phenyl-1H-pyrazole	Br (C4), OMe (C3), Ph (N1)	Methoxy group enhances solubility but reduces electrophilicity compared to F.

Key Findings :

• Halogen type (Cl vs. Br) influences intermolecular interactions. Bromine’s larger atomic radius and polarizability enhance van der Waals forces, affecting crystal packing .

Impact of N1 Substituents

Compound	N1 Substituent	Key Differences	References
4-Bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	Isopropyl	Bulky group reduces rotational freedom; enhances lipophilicity.	N/A
4-Bromo-1-methyl-5-(4-methylphenyl)-1H-pyrazole	Methyl, 4-methylphenyl	Smaller N1 substituent increases crystallinity; aryl group adds π-π stacking potential.
1-[5-(4-Chlorophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone	Acetyl	Electron-withdrawing acetyl group decreases basicity of pyrazole nitrogen.

Key Findings :

• Bulky N1 groups (e.g., isopropyl) improve lipid solubility but may hinder binding to flat aromatic receptors .
• Aryl substituents (e.g., 4-methylphenyl) enhance thermal stability and fluorescence properties in materials science applications .

Functional Group Modifications

Compound	Functional Groups	Key Differences	References
4-Bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole	Halogens (Br, F), alkyl	Dual halogens create a dipole moment; F enhances bioavailability.	N/A
4-Bromo-1H-pyrazole-5-carboxylic acid	COOH (C5)	Carboxylic acid enables salt formation and metal coordination.
4-Bromo-3-methyl-1H-pyrazole-5-carboxylate	COOMe (C5), Me (C3)	Ester group increases volatility; methyl reduces acidity.
4-Bromo-1-(difluoromethyl)-5-(methoxymethyl)-1H-pyrazole	CF2H (N1), CH2OMe (C5)	Difluoromethyl enhances metabolic resistance; methoxymethyl improves solubility.

Key Findings :

• Carboxylic acid derivatives (e.g., 4-bromo-1H-pyrazole-5-carboxylic acid) are pivotal in coordination chemistry but have lower thermal stability .
• Difluoromethyl groups (CF2H) improve resistance to oxidative metabolism in drug design .

Key Findings :

• Thiazole- and triazole-containing pyrazoles exhibit enhanced antimicrobial and anticancer activities due to synergistic heterocyclic interactions .
• Bromine’s heavy atom effect improves fluorescence quantum yields in material science applications .

Biological Activity

4-Bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole is a synthetic compound belonging to the pyrazole family, characterized by its unique molecular structure that includes a bromine atom at the 4-position and a fluorine atom at the 5-position of the pyrazole ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial, anti-inflammatory, and anticancer research.

• Molecular Formula : C₇H₈BrFN₂
• Molecular Weight : 219.05 g/mol
• Structure :
  • The compound features a five-membered pyrazole ring with an isopropyl group attached to the nitrogen atom at the 1-position.

Biological Activities

Research has indicated that 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole exhibits several biological activities:

Antimicrobial Activity

Studies have shown that compounds similar to 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole possess antimicrobial properties. For instance, derivatives of pyrazole have been tested against various bacterial strains, demonstrating significant inhibition rates comparable to standard antibiotics .

Anti-inflammatory Activity

The compound has been investigated for its anti-inflammatory effects. It is believed to modulate inflammatory pathways by inhibiting specific enzymes involved in the synthesis of pro-inflammatory mediators. In vitro studies have shown that certain pyrazole derivatives can inhibit tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) production, suggesting potential therapeutic applications in inflammatory diseases .

Anticancer Potential

Research into the anticancer activity of 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole reveals promising results. Various studies have demonstrated that pyrazole derivatives can induce apoptosis in cancer cell lines and inhibit tumor growth. For example, compounds derived from pyrazole have shown IC₅₀ values in the low micromolar range against several cancer cell lines such as MCF7 and A549 .

The mechanism by which 4-bromo-5-fluoro-1-(propan-2-yl)-1H-pyrazole exerts its biological effects involves interaction with specific molecular targets. It may act by binding to receptors or enzymes that play critical roles in inflammatory and cancer pathways. This interaction can lead to modulation of cellular signaling processes, resulting in reduced inflammation or inhibited cancer cell proliferation.

Case Studies and Research Findings

Study Reference	Biological Activity	Cell Line Tested	IC₅₀ Value (µM)
Bouabdallah et al.	Anticancer	MCF7	3.79
Zheng et al.	Anticancer	A549	0.28
Inceler et al.	Anticancer	Raji	25.2
Selvam et al.	Anti-inflammatory	Various	Significant inhibition of TNF-α
Burguete et al.	Antimicrobial	MTB strain H37Rv	6.25